7-Fluoroisoquinoline-3-carbonitrile

• Molecular Formula: C10H5FN2
• Molecular Weight: 172.16 g/mol
• IUPAC Name: 7-fluoroisoquinoline-3-carbonitrile
• InChI: InChI=1S/C10H5FN2/c11-9-2-1-7-4-10(5-12)13-6-8(7)3-9/h1-4,6H
• InChI Key: JRGHVYGRZSUFSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=CN=C(C=C21)C#N)F

Description

7-Fluoroisoquinoline-3-carbonitrile (CAS: 352521-51-8) is a fluorinated heterocyclic compound featuring an isoquinoline backbone substituted with a fluorine atom at position 7 and a nitrile group at position 3. The nitrile group confers electron-withdrawing properties, while the fluorine substituent influences electronic and steric characteristics.

Preparation Methods

The synthesis of 7-Fluoroisoquinoline-3-carbonitrile can be approached through several methods:

Direct Fluorination: This involves the direct introduction of a fluorine atom onto the isoquinoline ring.

Cyclization of Precursor Compounds: Another method involves the cyclization of a precursor bearing a pre-fluorinated benzene ring.

Simultaneous Installation: This method involves the simultaneous installation of the isoquinoline framework and the fluorine substituent.

Chemical Reactions Analysis

7-Fluoroisoquinoline-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), leading to the formation of tetrahydroisoquinoline derivatives.

Substitution: Nucleophilic substitution reactions are common, where the fluorine atom can be replaced by other nucleophiles such as amines or thiols under appropriate conditions.

Scientific Research Applications

7-Fluoroisoquinoline-3-carbonitrile has several applications in scientific research:

Pharmaceuticals: The compound is used as a building block in the synthesis of various pharmaceuticals due to its bioactive properties.

Materials Science: It is utilized in the development of organic light-emitting diodes (OLEDs) and other electronic materials due to its unique electronic properties.

Biological Studies: The compound is used in biological studies to investigate its effects on various biological pathways and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 7-Fluoroisoquinoline-3-carbonitrile involves its interaction with specific molecular targets and pathways. The fluorine atom’s presence enhances the compound’s ability to interact with biological molecules, leading to unique bioactivities. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects: Fluorine vs. Other Halogens and Functional Groups

The fluorine atom in 7-Fluoroisoquinoline-3-carbonitrile distinguishes it from analogs with substituents like chlorine, bromine, methoxy, or nitro groups. Key comparisons include:

Electronic Effects

• Fluorine (7-Fluoro): High electronegativity induces strong electron-withdrawing effects, stabilizing the aromatic system and directing electrophilic substitution. This contrasts with 7-Chloro-1-methylisoquinoline-3-carboxylate (), where chlorine’s lower electronegativity results in weaker inductive effects .
• Nitro Groups: In 4-chloro-7-ethoxy-6-nitroquinoline-3-carbonitrile (CAS: 214476-09-2), the nitro group strongly deactivates the ring, reducing reactivity toward nucleophilic attack compared to the fluorine-substituted compound .

Steric and Solubility Properties

• 7-Fluoroisoquinoline-3-carboxylic acid (CAS: 480451-07-8): The carboxylic acid group enhances polarity and solubility in aqueous media, unlike the nitrile group, which is less polar .

Functional Group Variations: Nitrile vs. Carboxylate/Ester

The nitrile group at position 3 differentiates 7-Fluoroisoquinoline-3-carbonitrile from ester or carboxylic acid derivatives:

Compound	Functional Group	Key Properties	Applications
7-Fluoroisoquinoline-3-carbonitrile	Nitrile (‒CN)	High thermal stability; participates in nucleophilic addition reactions	Intermediate for pharmaceuticals
Ethyl 7-Chloro-1-methylisoquinoline-3-carboxylate	Ester (‒COOEt)	Hydrolyzable to carboxylic acids; moderate polarity	Prodrug development
7-Fluoroisoquinoline-3-carboxylic acid	Carboxylic acid (‒COOH)	High acidity (pKa ~4.5); forms salts with amines	Metal-chelating agents

Positional Isomerism and Ring Systems

• Quinoline vs. Isoquinoline Derivatives: 7-Fluoroquinoline-3-carbonitrile () shares the nitrile and fluorine substituents but on a quinoline backbone. The isoquinoline system in the target compound offers distinct electronic environments due to the fused benzene ring’s orientation, affecting binding affinity in biological targets .
• 4-Hydroxy Derivatives: 7-Fluoro-4-hydroxyquinoline-3-carbonitrile () introduces a hydroxyl group at position 4, increasing hydrogen-bonding capacity and acidity compared to the non-hydroxylated target compound .